Cas no 2361823-97-2 (N-[[1-(3-Fluorophenyl)cyclopropyl]methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[[1-(3-Fluorophenyl)cyclopropyl]methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2361823-97-2
• MF: C₂₅H₂₇FN₂O₂
• MW: 406.492490053177
• CID: 6028095
• PubChem ID: 145904200
• Update Time: 2025-07-16

N-[[1-(3-Fluorophenyl)cyclopropyl]methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2361823-97-2
• EN300-26584560
• N-{[1-(3-fluorophenyl)cyclopropyl]methyl}-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• N-[[1-(3-Fluorophenyl)cyclopropyl]methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• Z3672062232

• Inchi： 1S/C25H27FN2O2/c1-2-22(29)28-15-13-25(14-16-28,19-7-4-3-5-8-19)23(30)27-18-24(11-12-24)20-9-6-10-21(26)17-20/h2-10,17H,1,11-16,18H2,(H,27,30)
• InChI Key： JKCZJOCGEMGOEI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(CNC(C2(C3C=CC=CC=3)CCN(C(C=C)=O)CC2)=O)CC1

Computed Properties

• Exact Mass: 406.20565627g/mol
• Monoisotopic Mass: 406.20565627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.4Ų

Additional information on N-[[1-(3-Fluorophenyl)cyclopropyl]methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

Introduction to N-[[1-(3-Fluorophenyl)cyclopropyl]methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361823-97-2)

N-[[1-(3-Fluorophenylcyclopropyl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361823-97-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery, particularly in the realm of central nervous system (CNS) therapies.

The molecular architecture of N-[[1-(3-fluorophenyl)cyclopropyl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide incorporates several key functional groups that contribute to its unique pharmacological properties. The presence of a fluorophenyl moiety is particularly noteworthy, as fluorine-containing aromatic rings are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. Additionally, the cyclopropyl group introduces a rigid scaffold, which can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that modulate neurotransmitter systems. The piperidine core in N-[[1-(3-fluorophenyl)cyclopropyl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide suggests potential activity in this context, as piperidine derivatives have been extensively studied for their role in CNS disorders. The enoyl group further complicates the molecular structure, offering multiple sites for potential interactions with biological receptors and enzymes.

The synthesis of N-[[1-(3-fluorophenyl)cyclopropyl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide involves a series of multi-step organic reactions, each requiring precise control to ensure high yield and purity. The introduction of the fluorophenyl group, for instance, necessitates careful handling to prevent unwanted side reactions that could compromise the integrity of the final product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to facilitate the formation of key carbon-carbon bonds within the molecule.

Evaluation of the pharmacological profile of N-[[1-(3-fluorophenyl)cyclopropyl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide has revealed intriguing properties that warrant further investigation. Preclinical studies have suggested potential efficacy in models of anxiety and depression, two prevalent CNS disorders with significant unmet medical needs. The compound's ability to interact with specific neurotransmitter receptors has been highlighted as a key mechanism of action, although detailed mechanistic studies are still underway.

The structural features of N-[[1-(3-fluorophenyl)cyclopropyl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide also make it an attractive scaffold for structure-based drug design. Computational modeling and molecular dynamics simulations have been utilized to explore potential binding interactions with target proteins, providing valuable insights into how the compound may exert its effects at the molecular level. These computational approaches complement traditional experimental techniques, offering a more comprehensive understanding of the compound's pharmacological behavior.

In addition to its potential therapeutic applications, N-[[1-(3-fluorophenyl)cyclopropyl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide represents an important example of how medicinal chemistry innovation can lead to the development of novel drug candidates. The compound exemplifies the importance of integrating diverse chemical expertise with cutting-edge research methodologies to address complex biological challenges. As interest in CNS therapies continues to grow, compounds like N-[[-(3-fluorophenyl)cyclopropyl)methyl]-4 phenil 1 prop 2 enoyl piperidine 4 carboxamide] are poised to play a crucial role in advancing our understanding of these disorders and identifying new treatment strategies.

The future direction of research on N-[[-(3-fluorophenyl)cyclopropyl)methyl]-4 phenil 1 prop 2 enoyl piperidine 4 carboxamide] will likely involve both preclinical and clinical investigations. Further optimization of its chemical structure may enhance its pharmacological profile, while large-scale clinical trials will be necessary to assess its safety and efficacy in human populations. Collaborative efforts between academic researchers and industry scientists will be essential to translate laboratory findings into tangible therapeutic benefits for patients suffering from CNS disorders.

In conclusion, N-[[-(3-fluorophenyl)cyclopropyl)methyl]-4 phenil 1 prop 2 enoyl piperidine 4 carboxamide, with its CAS number 2361823-97^-2, stands as a testament to the ingenuity and perseverance inherent in pharmaceutical research. Its complex molecular structure and promising pharmacological properties make it a compelling subject for further study, with the potential to contribute significantly to advancements in CNS therapy. As our understanding of neurological disorders continues to evolve, compounds like this one will undoubtedly play an integral role in shaping the future landscape of medicine.